Diethyl 2,2-(1,3-dithiane-2,2-diyl)bis(2,2-difluoroacetate)

• Molecular Formula: C12H16F4O4S2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: ethyl 2-[2-(2-ethoxy-1,1-difluoro-2-oxoethyl)-1,3-dithian-2-yl]-2,2-difluoroacetate
• InChI: InChI=1S/C12H16F4O4S2/c1-3-19-8(17)10(13,14)12(21-6-5-7-22-12)11(15,16)9(18)20-4-2/h3-7H2,1-2H3
• InChI Key: SKMLFGBBCDXNHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1(SCCCS1)C(C(=O)OCC)(F)F)(F)F

Description

Diethyl 2,2-(1,3-dithiane-2,2-diyl)bis(2,2-difluoroacetate) is a useful research compound. Its molecular formula is C12H16F4O4S2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 12.1 mmol of the product of Example 6 in 50 mL of methylene chloride and cool in an ice/water bath under argon. Add 6 g of powdered activated 3A molecular sieves, 18.2 mmol of 1,3-propanedithiol, and then 2.4 mmol of BF3Et2O. Stir for 18 h in the cold, then filter the reaction, washing with ether. Add 100 mL of ether and wash with saturated sodium bicarbonate, water, and brine, and dry over MgSO4. Purify by silica gel chromatography using ether/hexane as eluant to yield the title compound.